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Compound of Interest

Compound Name: taconite

Cat. No.: B1172097

Audience: Researchers, scientists, and materials processing professionals.

Introduction: Taconite is a low-grade, hard, and fine-grained iron ore, primarily composed of
magnetite (FesOa4) and hematite (Fe203) interlayered with silica (quartz) and other gangue
minerals. The iron content in raw taconite typically ranges from 30% to 35%. To upgrade this
ore into a valuable concentrate suitable for steel production, a multi-stage process involving
crushing, grinding, and magnetic separation is employed. This application note provides
detailed protocols for the magnetic separation of fine-grained taconite, focusing on liberating
and concentrating the iron-bearing minerals.

The fundamental principle of this process relies on the magnetic properties of magnetite. After
the taconite rock is ground to a fine powder to liberate the iron mineral particles from the silica
matrix, strong magnets are used to separate the valuable magnetite. The resulting iron
concentrate is then formed into pellets containing approximately 65% iron, which serve as the
primary raw material for blast furnaces in steelmaking.

Process Overview & Key Data

The overall process transforms low-grade taconite ore into high-grade iron pellets. The
efficiency of this transformation is measured by the final iron concentration and the recovery of
magnetic iron.

Table 1: Typical Taconite Ore and Concentrate Specifications
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Final Iron

Final Taconite

Parameter Crude Taconite Ore Concentrate (Pre-
o Pellets
Pelletizing)

Total Iron Content 30-35% ~62.5-66% ~65%
Magnetic Iron

~20% - -
(MagFe)
Silica (SiO2) Content ~45% ~4.5% -

) ] ) Boulders / Crushed Fine Powder (<0.044 ~10 mm diameter

Typical Particle Size

Chunks mm or -325 mesh) balls

Table 2: Example Metallurgical Performance

Metric Value Reference
Weight Recovery (WtRec) ~27%

~79% (for specific low-grade

Magnetic Iron Recovery _
cobbing)

Experimental Workflows & Logical Diagrams

The beneficiation of taconite follows a sequential workflow designed to progressively reduce

particle size and separate iron minerals from gangue.
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Caption: General workflow for taconite ore processing.
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The core of the process is magnetic separation, where the slurry is processed to isolate the
iron-rich particles.
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Click to download full resolution via product page
Caption: Logic of wet low-intensity magnetic separation.
Detailed Experimental Protocols
Protocol 1: Ore Preparation - Crushing and Grinding

This protocol describes the reduction of coarse taconite ore to a fine powder to ensure the
liberation of magnetite particles from the silicate gangue.

Methodology:

¢ Primary and Secondary Crushing: Start with run-of-mine taconite ore. Process the ore
through primary and secondary coarse crushers to reduce the size to chunks less than 4
inches in diameter.
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 Tertiary Crushing: Further reduce the ore size to less than 3/4 of an inch using tertiary
crushers. This step prepares the ore for efficient grinding.

» Grinding to Slurry: Mix the crushed ore with water and feed it into rotating grinding mills (e.g.,
rod and ball mills).

 Particle Size Control: Operate the mills until the ore is ground to a fine powder, typically with
a particle size of less than 0.044 mm (passing through a 325-mesh screen). This fine
grinding is critical for liberating the individual mineral grains. The output is a slurry of finely
ground taconite in water.

Protocol 2: Wet Low-Intensity Magnetic Separation (LIMS)

This is the primary method for concentrating the strongly magnetic magnetite from the prepared
slurry. Most commercial plants working with Mesabi Range taconite utilize wet magnetic
separation.

Methodology:

o Slurry Feed: Pump the finely ground taconite slurry into the tank of a wet low-intensity
magnetic separator, such as a drum separator.

o Magnetic Separation: As the slurry passes through the separator, a magnetic field (typically
1,000-3,000 gauss for low-intensity units) is applied. The ferromagnetic magnetite particles
are attracted to and held by the magnetic surface of the rotating drum.

o Gangue Rejection: The non-magnetic gangue minerals (primarily silica) are not attracted by
the magnetic field and are washed away into a tailings stream.

o Concentrate Collection: The captured magnetite concentrate is carried by the rotating drum
out of the magnetic field, where it is washed off and collected.

o Multi-Stage Processing: To improve purity and recovery, process the material through
multiple stages of magnetic separation. The tailings from the initial stage may be re-
processed, and the concentrate may be passed through cleaner stages to further reduce
silica content.
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Protocol 3: Wet High-Intensity Magnetic Separation (WHIMS) for Oxidized Taconite

For taconites containing weakly magnetic iron minerals like hematite or goethite (often found in
oxidized taconites), WHIMS is required. These separators use powerful electromagnets to
generate much stronger fields (>10,000 gauss).

Methodology:

o Feed Preparation: Ensure the ore is ground sufficiently to liberate the weakly magnetic iron
minerals (e.g., 90% passing 400 mesh).

o WHIMS Operation: Feed the slurry into a WHIMS unit. These separators use a matrix of
steel wool, expanded metal, or spheres to create high-gradient magnetic fields.

o Particle Capture: As the slurry flows through the energized matrix, both strongly and weakly
magnetic particles are captured at the high-gradient points.

e Gangue Flushing: Non-magnetic particles pass through the matrix and are discharged as
tailings.

e Concentrate Recovery: Periodically, the magnetic field is turned off (or the matrix is moved
out of the field), and the captured magnetic concentrate is flushed out with water.

Protocol 4: Concentrate Dewatering and Pelletizing

The final step is to convert the wet, powdered iron concentrate into durable pellets for transport
and use in steel mills.

Methodology:

o Dewatering: Pump the concentrate slurry to disk filters to remove the majority of the water,
producing a filter cake with optimal moisture content for balling.

o Binder Addition: Mix the dewatered concentrate with a binder, typically bentonite clay, and a
fluxing agent like limestone.

o Balling: Feed the mixture into large, rotating cylinders or balling drums. The rolling action
causes the fine powder to agglomerate into marble-sized balls, known as "green pellets".
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 Induration (Firing): Transfer the green pellets to a kiln and fire them at very high
temperatures (e.g., 3,000°F). This heating process hardens the pellets, making them durable
for handling and transport. During firing, magnetite (FeszOa4) oxidizes to hematite (Fe20s3) in
an exothermic reaction, which helps reduce energy costs.

e Cooling and Screening: Cool the hardened pellets and screen them to ensure a uniform size
before storage and shipment.

 To cite this document: BenchChem. [Application Note: Magnetic Separation Protocols for the
Beneficiation of Fine-Grained Taconite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172097#magnetic-separation-protocols-for-fine-
grained-taconite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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